5,6-Dibromo-3H,7H-pyrrolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 5,6-dibromo-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C6H3Br2N3O/c7-3-2-5(11-4(3)8)9-1-10-6(2)12/h1H,(H2,9,10,11,12)
• InChI Key: SUVOHPCJKFUIEL-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(C(=C(N2)Br)Br)C(=O)N1
• Molecular Formula: C6H3Br2N3O
• Molecular Weight: 292.92 g/mol

Description

5,6-Dibromo-3H,7H-pyrrolo[2,3-d]pyrimidin-4-one is a chemical compound with the CAS Number: 1820666-74-7. It has a molecular weight of 292.92.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine-based analogues has been reported in the literature. These analogues were designed, synthesized, and evaluated for their ability to inhibit the α-amylase enzyme. The most active compounds displayed in vitro activity with IC 50 values in the 0.252–0.281 mM range.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the Inchi Code: 1S/C6H3Br2N3O/c7-3-2-5(11-4(3)8)9-1-10-6(2)12/h1H, (H2,9,10,11,12).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 292.92. The compound is stored at temperatures between 28 C.

Scientific Research Applications

Antitubercular Agents

• Researchers have explored derivatives of 5,6-dibromo-3H,7H-pyrrolo[2,3-d]pyrimidin-4-one as potential antitubercular agents. .

JAK Kinase Inhibition

• The structural design of this compound has been inspired by tofacitinib’s 7-deazapurine and 5-azaspiro[2.4]heptan-7-amine. Compound ®-6c, derived from this scaffold, demonstrated an impressive IC50 value of 8.5 nM against JAK1 with a selectivity index of 48 over JAK2. .

Selective CDK2 Inhibitors

• Researchers have scaffold-hopped to a 5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one core structure from an HTS hit. This core structure shows initial selectivity within the cyclin-dependent kinase (CDK) family, particularly CDK2. .

Safety and Hazards

The safety information for 5,6-Dibromo-3H,7H-pyrrolo[2,3-d]pyrimidin-4-one can be found in the Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

Similar compounds have been found to target kinases such as jak1 and CDK2 . These kinases play crucial roles in cellular processes like cell cycle regulation and signal transduction.

Mode of Action

It’s known that kinase inhibitors typically work by binding to the kinase’s active site, preventing it from phosphorylating other proteins and thus disrupting the signaling pathways .

Biochemical Pathways

Kinase inhibitors like this compound generally affect pathways involved in cell growth, differentiation, and survival .

Pharmacokinetics

Similar compounds have been found to have good drug-likeness, with a clogp value less than 4 and molecular weight less than 400, suggesting good absorption and distribution potential .

Result of Action

Similar kinase inhibitors have been found to protect cells from necroptosis and attenuate the necrotic cell death of vascular endothelial cells induced by tumor cells both in vitro and in vivo .